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Compound of Interest

Compound Name: 2-Phenyl-1-(pyridin-2-yl)ethanone

Cat. No.: B1582911 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Phenyl-1-(pyridin-2-yl)ethanone

Introduction
2-Phenyl-1-(pyridin-2-yl)ethanone (CAS No: 27049-45-2) is a heterocyclic ketone of

significant interest to the scientific community, particularly in the fields of organic synthesis and

medicinal chemistry.[1] Its molecular structure, featuring a pyridine ring linked to a

phenylethanone moiety, makes it a versatile building block for more complex molecules.[1] The

ketone functional group serves as a reactive site for various chemical transformations,

including reductions to form the corresponding alcohol and nucleophilic additions to construct

larger molecular scaffolds.[1] Notably, derivatives of this compound have been investigated as

novel iron chelators with the potential to inhibit HIV-1 transcription, highlighting its relevance in

drug discovery and development.[2]

This guide is designed for researchers, scientists, and drug development professionals. As a

Senior Application Scientist, the objective is to move beyond a simple recitation of safety data

sheet (SDS) information. Instead, this document provides a synthesized, in-depth analysis of

the compound's hazard profile and outlines self-validating protocols for its safe handling,

storage, and disposal. The causality behind each recommendation is explained to foster a

deep-rooted culture of safety and scientific integrity in the laboratory.

Hazard Identification and GHS Classification
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Understanding the intrinsic hazards of a chemical is the foundation of safe laboratory practice.

2-Phenyl-1-(pyridin-2-yl)ethanone is classified under the Globally Harmonized System (GHS)

as a hazardous substance. The primary concerns are its potential to cause acute toxicity if

ingested and significant irritation to the skin, eyes, and respiratory system.[3] All handling

procedures must be designed with these hazards in mind.

The GHS classification provides a universally understood language for communicating

chemical hazards.[4] For 2-Phenyl-1-(pyridin-2-yl)ethanone, the classification necessitates

specific precautionary measures, as detailed in the table below.

GHS Classification Summary for 2-Phenyl-1-

(pyridin-2-yl)ethanone

Hazard Class Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Serious Eye Irritation (Category 2A)

Specific Target Organ Toxicity – Single

Exposure (Category 3), Respiratory System

Pictogram GHS07 (Exclamation Mark)[3]

Signal Word Warning[3][5]

Hazard Statements H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3][5]

H319: Causes serious eye irritation.[3][5]

H335: May cause respiratory irritation.[3][5]

Toxicological Profile and Risk Context
The GHS classification is derived from toxicological data. While comprehensive human data is

unavailable, the established hazard statements point to specific risks upon exposure.

Acute Oral Toxicity (H302): This classification indicates that accidental ingestion of the

compound can lead to adverse health effects. The causality lies in the compound's ability to
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be absorbed and interfere with biological processes, though the specific mechanism is not

well-documented in publicly available literature.

Skin and Eye Irritation (H315, H319): As with many aromatic and heterocyclic compounds, 2-
Phenyl-1-(pyridin-2-yl)ethanone can disrupt the lipid membranes of cells upon contact,

leading to an inflammatory response.[6] This manifests as redness, itching, and pain on the

skin and can cause significant, potentially damaging, irritation to the delicate tissues of the

eyes.[6][7]

Respiratory Irritation (H335): Inhalation of dust or aerosols of the compound can irritate the

mucous membranes of the respiratory tract.[7] This underscores the critical importance of

engineering controls to prevent airborne exposure.

It is crucial to note that there is a lack of data regarding chronic toxicity, carcinogenicity, and

mutagenicity.[3] In line with the principles of prudent laboratory practice, any compound with an

incomplete toxicological profile should be handled as if it has unknown hazards, requiring

stringent adherence to safety protocols.[8]

Core Safety Protocols & Risk Mitigation
A multi-layered approach to safety, prioritizing engineering controls and supplemented by

rigorous personal protective equipment (PPE) and handling protocols, is essential.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the chemical hazard. Their

proper use is not optional; it is the most effective way to minimize exposure.

Chemical Fume Hood: All weighing, transferring, and reaction setup involving 2-Phenyl-1-
(pyridin-2-yl)ethanone must be performed inside a properly functioning and certified

laboratory chemical fume hood.[3][9] This is the primary defense against respiratory

exposure by containing dust, vapors, or aerosols.

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible, within a 10-second travel distance (<50 feet), of the handling area.[5][9] Regular

testing of this equipment is mandatory to ensure its functionality.
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Personal Protective Equipment (PPE): A Self-Validating
System
PPE is the last line of defense. The selection and use of PPE should be a self-validating

system, where each component is chosen for a specific, justifiable reason.
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PPE Specification and

Rationale

Equipment Specification Causality and Rationale

Eye Protection

Tightly fitting chemical safety

goggles with side shields

conforming to EN166 (EU) or

NIOSH (US) standards.[10]

Standard safety glasses do not

protect against splashes from

all angles. Goggles provide a

seal around the eyes, which is

critical given the compound's

classification as a serious eye

irritant (H319).

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber). Nitrile

gloves may offer limited

protection and should be

avoided for prolonged contact.

[9]

Gloves must be selected

based on chemical

compatibility. Always inspect

gloves for tears or defects

before use.[10] Double-gloving

can provide additional

protection during high-risk

operations.

Body Protection

A fully buttoned, long-sleeved

laboratory coat. Fire-resistant

clothing may be required

depending on the scale and

nature of the experiment.[10]

Protects skin from accidental

splashes and contact.

Contaminated clothing must be

removed immediately and

decontaminated before reuse.

[3][5]

Respiratory Protection

Not required if work is

conducted within a certified

fume hood. If engineering

controls fail or for

emergency/spill response, a

full-face respirator with

appropriate cartridges should

be used by trained personnel.

[10]

The fume hood is the primary

respiratory control. Respirator

use requires a formal

respiratory protection program,

including medical clearance

and fit-testing.[9]
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Safe Handling & Operations Workflow
A systematic workflow ensures that safety is integrated into every step of the experimental

process.
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Pre-Operation

Handling

Post-Operation

1. Review SDS and
this Guide

2. Don Correct PPE

3. Verify Fume Hood
Functionality

4. Weigh Compound in
Fume Hood

5. Transfer to Reaction
Vessel (Use Spark-Proof Tools)

6. Decontaminate Glassware
and Surfaces

7. Segregate and Label
Hazardous Waste

8. Doff PPE and Wash
Hands Thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of 2-Phenyl-1-(pyridin-2-yl)ethanone
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Step-by-Step Handling Protocol:

Preparation: Before any work begins, review this guide and the manufacturer's SDS.[9] Don

all required PPE as specified in the table above. Ensure the chemical fume hood is

operational (check airflow monitor).

Aliquotting: Since the compound's melting point is near room temperature (30-32 °C), it may

be a solid or waxy liquid. Conduct all weighing and transfers on a disposable weigh boat or

directly into the reaction vessel inside the fume hood to contain any dust or spills. Use non-

sparking tools.[10]

Reaction Setup: Keep the container tightly closed when not in use.[5] If heating the reaction,

ensure the setup is secure and a condenser is used to prevent vapor release.

Post-Handling: After the operation is complete, decontaminate all surfaces and equipment.

Cleanup: Carefully remove and dispose of PPE. Wash hands and any exposed skin

thoroughly with soap and water.[5]

Emergency Procedures
Preparedness is key to mitigating the impact of an accidental exposure or spill.

First Aid Measures
Immediate and correct first aid can significantly reduce the severity of an injury.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open.[7] Remove contact lenses if present and

easy to do.[5][7] Seek immediate medical

attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

[10] Wash the affected area with plenty of soap

and water.[5] If skin irritation occurs or persists,

seek medical attention.[5][7]

Inhalation

Move the individual to fresh air and keep them

at rest in a position comfortable for breathing.[5]

[7] If the person feels unwell or breathing is

difficult, call a poison center or doctor for

medical advice.[5]

Ingestion

Do NOT induce vomiting.[3][10] Rinse the

mouth thoroughly with water.[10] Never give

anything by mouth to an unconscious person.

[10] Call a poison center or doctor immediately

for treatment advice.[3]

Spill and Leak Response
Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, working from upwind of the spill if safe to do so.

Contain: Prevent further spillage.[10] Do not allow the chemical to enter drains or waterways.

[10]

Absorb: For small spills, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, vermiculite).[3]

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[5][10]
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Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Report: Report the incident to the laboratory supervisor and institutional safety office.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO2), or

alcohol-resistant foam.[5]

Specific Hazards: During a fire, irritating and highly toxic gases, including carbon oxides

(CO, CO2) and nitrogen oxides (NOx), may be generated through thermal decomposition.[5]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][10]

Storage and Waste Management
Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage Protocol
The stability of 2-Phenyl-1-(pyridin-2-yl)ethanone is dependent on proper storage.[3]

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][10]

Security: The storage area should be locked to prevent unauthorized access.[5][7]

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open

flames.[10][11]

Incompatibilities: Segregate from incompatible materials.[10] Hazardous reactions can occur

upon contact with:

Strong oxidizing agents[3][11]

Strong acids and bases[11]

Strong reducing agents[7][11]
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Waste Disposal Protocol
All waste containing 2-Phenyl-1-(pyridin-2-yl)ethanone, including contaminated consumables

and spill cleanup materials, must be treated as hazardous waste.

Containerization: Collect waste in a clearly labeled, sealed, and chemically compatible

container.[9][10]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name.

Disposal: Dispose of the waste through a licensed chemical destruction facility or an

approved institutional waste program.[5][7][10] Do not dispose of it down the drain or in

regular trash.[5][10]

Physical and Chemical Properties
Property Value

Molecular Formula C13H11NO[1][8]

Molecular Weight 197.23 g/mol [1][8]

CAS Number 27049-45-2[1][8][12]

Appearance Solid or waxy liquid

Melting Point
30 - 32 °C (literature value for a related

compound)

Boiling Point
250 °C at 987 hPa (literature value for a related

compound)

Stability
Stable under recommended storage conditions.

[3]

Conclusion
2-Phenyl-1-(pyridin-2-yl)ethanone is a valuable research chemical with a defined,

manageable hazard profile. Its primary risks include being harmful if swallowed and causing

significant skin, eye, and respiratory irritation. By understanding the causality behind these
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hazards and rigorously implementing a multi-layered safety strategy—prioritizing engineering

controls, using specified PPE, following systematic handling protocols, and preparing for

emergencies—researchers can confidently and safely utilize this compound to advance their

scientific objectives. Adherence to the principles and protocols outlined in this guide is essential

for protecting personnel, ensuring experimental integrity, and maintaining a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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